Cas no 898447-33-1 (9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898447-33-1
• MF: C₂₁H₁₇N₅O₅
• MW: 419.390184164047
• CID: 5958914
• PubChem ID: 16822622
• Update Time: 2025-07-15

9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 9-(benzo[d][1,3]dioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS002008079
• AB00679781-01
• F2565-0363
• 898447-33-1

• Inchi： 1S/C21H17N5O5/c1-2-29-13-6-4-3-5-12(13)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)11-7-8-14-15(9-11)31-10-30-14/h3-9H,2,10H2,1H3,(H2,22,27)(H,24,28)
• InChI Key： RWZMRVLGLKBKBX-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=CC=C3OCC)N=C2C(N)=O)N(C2=CC=C3OCOC3=C2)C1=O

Computed Properties

• Exact Mass: 419.12296866g/mol
• Monoisotopic Mass: 419.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Additional information on 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 898447-33-1, specifically named as 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, represents a fascinating molecule in the realm of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential pharmacological activities. The structural framework of this molecule incorporates several key functional groups, including a purine core, an ethoxyphenyl moiety, and a benzodioxolyl substituent, which collectively contribute to its unique chemical and biological properties.

Recent advancements in the field of drug discovery have highlighted the importance of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide structure aligns well with this concept, as it combines elements that can modulate various biological pathways. For instance, the purine scaffold is well-known for its role in nucleic acid metabolism and has been extensively explored for its antimicrobial and anticancer properties. The benzodioxolyl group, on the other hand, is often associated with anxiolytic and antipsychotic effects, making this compound a promising candidate for treating neurological disorders.

In the context of current research, the synthesis and characterization of 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide have been subjects of intense study. The introduction of the ethoxyphenyl group at the 2-position of the purine ring introduces a new dimension to its pharmacological profile. This modification has been shown to enhance binding affinity to certain enzymes and receptors, potentially leading to improved therapeutic efficacy. Moreover, the presence of the benzodioxolyl moiety at the 9-position further diversifies its interactions within biological systems. These structural features make this compound a versatile tool for investigating mechanisms of action and developing novel therapeutic strategies.

The synthesis of 9-(2H-1,3-benzodioxol-5-yl)-2-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the purine core, followed by functional group interconversions to introduce the ethoxyphenyl and benzodioxolyl substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. These synthetic strategies not only showcase the power of modern organic chemistry but also provide valuable insights into optimizing yield and purity for subsequent biological evaluations.

From a pharmacological perspective, 9-(2H-1,3-benzodioxol-5-ylyl)-2-(2-et h oxyph en yl)-8-o x o -8 , 9 -d ihydr o -7 H -pur ine -6 -car box am ide has demonstrated intriguing biological activities in preclinical studies. Initial assays have revealed potential effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammation. The benzodioxolyl group has been particularly noted for its interaction with serotonin receptors, suggesting applications in treating conditions related to neurotransmitter dysregulation. Additionally, the purine core's ability to interfere with nucleic acid synthesis opens avenues for exploring its antiviral and antibacterial properties.

The exploration of 9-(2H -1 , 3 -benz od ox ol -5 -y l ) - 2 -( 2 - e tho xyph en y l ) - 8-o x o - 8 , 9 -d ihydr o -7 H -pur ine -6-carboxamide also benefits from computational chemistry approaches. Molecular modeling studies have been instrumental in predicting binding modes and affinities with target proteins. These simulations not only aid in rationalizing experimental observations but also guide structural optimization efforts. By leveraging computational tools, researchers can efficiently screen large libraries of derivatives and identify lead compounds with enhanced pharmacological profiles. This integration of experimental and computational methods underscores the interdisciplinary nature of contemporary drug discovery.

In conclusion,9-(2H -1 , 3-b enz od ox ol -5-y l ) - 2 -( 2-et h oxyph en y l ) - 8-o x o - 8 , 9-d ihydr o -7 H-p ur ine -6-carboxamide represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activities make it a valuable asset in developing novel therapeutics for diverse diseases. The ongoing studies into its synthesis, mechanism of action, and pharmacological effects continue to expand our understanding of its potential applications. As research progresses,this compound is poised to play a crucial role in shaping future therapeutic strategies across multiple medical disciplines.